Cas no 39062-69-6 (Benzene, 4-nitro-1-(phenylmethoxy)-2-(trifluoromethyl)-)

Benzene, 4-nitro-1-(phenylmethoxy)-2-(trifluoromethyl)- structure
39062-69-6 structure
Product Name:Benzene, 4-nitro-1-(phenylmethoxy)-2-(trifluoromethyl)-
CAS No:39062-69-6
MF:C14H10F3NO3
MW:297.22931432724
CID:1500792
PubChem ID:21952084
Update Time:2025-04-21

Benzene, 4-nitro-1-(phenylmethoxy)-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 4-nitro-1-(phenylmethoxy)-2-(trifluoromethyl)-
    • 3-(trifluoromethyl)-4-(benzyloxy)nitrobenzene
    • 1-(benzyloxy)-4-nitro-2-(trifluoromethyl)benzene
    • 1-benzyloxy-4-nitro-2-trifluoromethylbenzene
    • 2-benzyloxy-5-nitro-trifluoromethylbenzene
    • 2-Benzyloxy-α,α,α-trifluor-nitrotoluol
    • 39062-69-6
    • SCHEMBL2876196
    • 4-benzyloxy-3-trifluoromethyl-nitrobenzene
    • DB-293797
    • Inchi: 1S/C14H10F3NO3/c15-14(16,17)12-8-11(18(19)20)6-7-13(12)21-9-10-4-2-1-3-5-10/h1-8H,9H2
    • InChI Key: GRKMEOGOXCHHJF-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C=CC=1OCC1C=CC=CC=1)[N+](=O)[O-])(F)F

Computed Properties

  • Exact Mass: 297.06100
  • Monoisotopic Mass: 297.06127767g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • PSA: 55.05000
  • LogP: 4.71580

Benzene, 4-nitro-1-(phenylmethoxy)-2-(trifluoromethyl)- Related Literature

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